Cas no 1598596-09-8 (2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid)
2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-5448366
- 1598596-09-8
- 2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
- 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
-
- Inchi: 1S/C8H10N2O3S/c1-4-7(14-3-9-4)6(8(12)13)10-5(2)11/h3,6H,1-2H3,(H,10,11)(H,12,13)
- InChI Key: HTKTZIFYTINLAX-UHFFFAOYSA-N
- SMILES: S1C=NC(C)=C1C(C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 214.04121336g/mol
- Monoisotopic Mass: 214.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 108Ų
2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5448366-0.05g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 0.05g |
$528.0 | 2025-03-15 | |
| Enamine | EN300-5448366-0.1g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 0.1g |
$553.0 | 2025-03-15 | |
| Enamine | EN300-5448366-0.25g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 0.25g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-5448366-0.5g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 0.5g |
$603.0 | 2025-03-15 | |
| Enamine | EN300-5448366-1.0g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 1.0g |
$628.0 | 2025-03-15 | |
| Enamine | EN300-5448366-2.5g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 2.5g |
$1230.0 | 2025-03-15 | |
| Enamine | EN300-5448366-5.0g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 5.0g |
$1821.0 | 2025-03-15 | |
| Enamine | EN300-5448366-10.0g |
2-acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid |
1598596-09-8 | 95.0% | 10.0g |
$2701.0 | 2025-03-15 |
2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
Recent Advances in the Study of 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid (CAS: 1598596-09-8)
2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid (CAS: 1598596-09-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and acetamido functional groups, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have explored its role as a building block in the synthesis of bioactive molecules, with a focus on its interactions with biological targets and its pharmacokinetic properties.
One of the key areas of research involving 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid is its utility in the design of enzyme inhibitors. The compound's structural features make it a promising candidate for modulating enzyme activity, particularly in pathways related to inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting specific kinases involved in tumor progression. The study highlighted the compound's ability to enhance binding affinity and selectivity, thereby improving therapeutic outcomes.
In addition to its applications in oncology, recent research has also explored the compound's potential in antimicrobial therapy. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of derivatives of 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid and their evaluation against multidrug-resistant bacterial strains. The findings revealed that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity to human cells, suggesting their potential as lead compounds for further development.
Another noteworthy advancement is the investigation of the compound's metabolic stability and bioavailability. A 2023 study in Drug Metabolism and Disposition utilized advanced pharmacokinetic modeling to assess the compound's behavior in vivo. The results indicated favorable metabolic profiles, with moderate clearance rates and good oral bioavailability, making it a viable candidate for further preclinical development. These findings are particularly significant for researchers aiming to optimize the compound's properties for therapeutic use.
Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2024 article in Organic Process Research & Development. The study proposed a scalable and cost-effective method for producing the compound, addressing one of the key bottlenecks in its commercialization.
In conclusion, 2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid (CAS: 1598596-09-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to antimicrobial therapy, with ongoing studies aimed at overcoming synthetic and formulation challenges. As research continues to unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
1598596-09-8 (2-Acetamido-2-(4-methyl-1,3-thiazol-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)